Cas no 127027-20-7 (Octanedioic acid, 2-(acetylamino)-)

Octanedioic acid, 2-(acetylamino)- structure
127027-20-7 structure
Product Name:Octanedioic acid, 2-(acetylamino)-
CAS No:127027-20-7
MF:C10H17NO5
MW:231.245683431625
CID:1220829
Update Time:2024-08-05

Octanedioic acid, 2-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

    • Octanedioic acid, 2-(acetylamino)-
    • (2SR)-acetylaminosuberic acid
    • Inchi: 1S/C10H17NO5/c1-7(12)11-8(10(15)16)5-3-2-4-6-9(13)14/h8H,2-6H2,1H3,(H,11,12)(H,13,14)(H,15,16)
    • InChI Key: GMOIZSZJPCCOBS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(NC(C)=O)CCCCCC(O)=O

Computed Properties

  • Exact Mass: 231.11100

Experimental Properties

  • Density: 1.222±0.06 g/cm3(Predicted)
  • Boiling Point: 522.6±45.0 °C(Predicted)
  • PSA: 103.70000
  • LogP: 1.00170
  • pka: 3.65±0.10(Predicted)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd